Cas no 30409-52-0 (3-Thiophenecarboxylicacid, 4-(9-anthracenyl)-)

• Product name: 3-Thiophenecarboxylicacid, 4-(9-anthracenyl)-
• CAS No: 30409-52-0
• MF: C₁₉H₁₂O₂S
• MW: 304.36238
• CID: 315009
• PubChem ID: 315654

3-Thiophenecarboxylicacid, 4-(9-anthracenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 4-(9-anthracenyl)-
• 4-anthracen-9-ylthiophene-3-carboxylic acid
• 4-(9-Anthryl)thiophen-3-carbonsaeure
• 4-anthracen-9-yl-thiophene-3-carboxylic acid
• AC1L7S5P
• CTK1C4861
• NSC241154
• 30409-52-0
• DTXSID80311323
• NSC-241154

• Inchi： InChI=1S/C19H12O2S/c20-19(21)17-11-22-10-16(17)18-14-7-3-1-5-12(14)9-13-6-2-4-8-15(13)18/h1-11H,(H,20,21)
• InChI Key： NLJOONPJBMFOKH-UHFFFAOYSA-N
• SMILES： C1C2C(=CC3C(C=2C2=CSC=C2C(O)=O)=CC=CC=3)C=CC=1

Computed Properties

• Exact Mass: 304.05586
• Monoisotopic Mass: 304.056
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 65.5Ų
• XLogP3: 5.3

Experimental Properties

• Density: 1.352
• Boiling Point: 450.8°Cat760mmHg
• Flash Point: 226.4°C
• Refractive Index: 1.752
• PSA: 37.3
• LogP: 5.41970